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Compound of Interest

Compound Name: 4-(Diphenylamino)benzonitrile

CAS No.: 20441-00-3

Cat. No.: B1609697

Get Quote

This guide provides a comprehensive technical overview of 4-(diphenylamino)benzonitrile, a

key intermediate in the development of advanced materials for organic electronics. Intended for

researchers, scientists, and professionals in drug development and materials science, this

document delves into the chemical properties, synthesis, characterization, and applications of

this versatile molecule, with a focus on the scientific principles that underpin its use.

Core Chemical Identity and Properties
4-(Diphenylamino)benzonitrile, identified by the CAS Number 20441-00-3, is a solid organic

compound with the molecular formula C₁₉H₁₄N₂.[1] Its structure features a central benzonitrile

moiety functionalized with a diphenylamino group at the 4-position. This unique arrangement of

an electron-donating diphenylamino group and an electron-withdrawing nitrile group on a

phenyl ring gives rise to its interesting photophysical and electronic properties.

Physicochemical Data
A summary of the key physicochemical properties of 4-(diphenylamino)benzonitrile is

presented in the table below. These properties are crucial for its handling, purification, and

application in various experimental setups.
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Property Value Source(s)

CAS Number 20441-00-3 [1][2]

Molecular Formula C₁₉H₁₄N₂ [1][2]

Molecular Weight 270.33 g/mol

Appearance Solid [2][3]

Purity Typically ≥95% [2][4]

Storage
Store in a dry, room

temperature environment.
[3]

Structural Information
The structural formula of 4-(diphenylamino)benzonitrile is depicted below. The molecule's

non-planar, propeller-like structure, arising from the twisted conformation of the phenyl rings of

the diphenylamino group, plays a significant role in its electronic and photophysical behavior,

particularly in preventing π-stacking in the solid state.

Caption: Chemical structure of 4-(diphenylamino)benzonitrile.

Synthesis and Purification
The synthesis of 4-(diphenylamino)benzonitrile is typically achieved through cross-coupling

reactions that form a carbon-nitrogen bond between a diphenylamine and a 4-halobenzonitrile.

The two most common and effective methods are the Ullmann condensation and the

Buchwald-Hartwig amination.

Synthetic Pathways Overview
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Ullmann Condensation

Buchwald-Hartwig Amination

4-Iodobenzonitrile +
Diphenylamine

CuI, Base (e.g., K₂CO₃),
Ligand (e.g., 1,10-Phenanthroline)

High Temperature 4-(Diphenylamino)benzonitrile

4-Bromobenzonitrile +
Diphenylamine

Pd Catalyst (e.g., Pd₂(dba)₃),
Ligand (e.g., RuPhos), Base (e.g., NaOtBu)

Milder Conditions 4-(Diphenylamino)benzonitrile

Click to download full resolution via product page

Caption: Key synthetic routes to 4-(diphenylamino)benzonitrile.

Experimental Protocol: Buchwald-Hartwig Amination
The Buchwald-Hartwig amination is often preferred due to its milder reaction conditions and

broader substrate scope compared to the traditional Ullmann condensation.[5][6]

Objective: To synthesize 4-(diphenylamino)benzonitrile via a palladium-catalyzed cross-

coupling reaction.

Materials:

4-Bromobenzonitrile

Diphenylamine

Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl (RuPhos)

Sodium tert-butoxide (NaOtBu)

Toluene (anhydrous)
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Standard glassware for inert atmosphere synthesis (Schlenk line or glovebox)

Procedure:

Catalyst Preparation: In a glovebox or under a stream of argon, a Schlenk flask is charged

with Pd₂(dba)₃ (0.01-0.02 mol%) and RuPhos (0.02-0.04 mol%). Anhydrous toluene is

added, and the mixture is stirred for 10-15 minutes to form the active catalyst complex.

Reaction Setup: To a separate oven-dried Schlenk flask, add 4-bromobenzonitrile (1.0 eq),

diphenylamine (1.1-1.2 eq), and sodium tert-butoxide (1.4 eq).

Reaction Execution: The catalyst solution is transferred to the reaction flask via cannula. The

flask is sealed and heated to 80-110 °C with vigorous stirring. The reaction progress is

monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass

Spectrometry (GC-MS).

Work-up: Upon completion, the reaction mixture is cooled to room temperature and

quenched with water. The aqueous layer is extracted with ethyl acetate or dichloromethane.

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,

and the solvent is removed under reduced pressure.

Purification: The crude product is purified by column chromatography on silica gel using a

hexane/ethyl acetate gradient to afford 4-(diphenylamino)benzonitrile as a solid.

Characterization and Spectroscopic Data
Thorough characterization is essential to confirm the identity and purity of the synthesized 4-
(diphenylamino)benzonitrile. Standard analytical techniques are employed for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aromatic protons. The protons on the benzonitrile ring will appear as doublets, while the

protons on the diphenylamino rings will exhibit more complex multiplet patterns.

¹³C NMR: The carbon NMR spectrum will display distinct signals for the nitrile carbon, the

quaternary carbons, and the various aromatic carbons. The chemical shifts will be influenced
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by the electron-donating and -withdrawing nature of the substituents.

Infrared (IR) Spectroscopy
The IR spectrum provides valuable information about the functional groups present in the

molecule. Key expected absorption bands include:

C≡N stretch: A strong, sharp absorption band around 2220-2230 cm⁻¹.

C-N stretch: A moderate absorption in the region of 1350-1250 cm⁻¹.

Aromatic C-H stretch: Signals above 3000 cm⁻¹.

Aromatic C=C stretch: Multiple bands in the 1600-1450 cm⁻¹ region.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

compound. The electron impact (EI) or electrospray ionization (ESI) mass spectrum should

show a prominent molecular ion peak (M⁺) corresponding to the molecular weight of 270.33

g/mol .

Applications in Research and Development
4-(Diphenylamino)benzonitrile serves as a crucial building block in the synthesis of more

complex molecules for applications in materials science, particularly in the field of organic

electronics. The triphenylamine core is a well-established hole-transporting moiety, making its

derivatives promising for use in:

Organic Light-Emitting Diodes (OLEDs): As a component of hole-transporting layers (HTLs)

or as a host material for phosphorescent emitters.

Perovskite Solar Cells (PSCs): In the formulation of hole-transporting materials (HTMs) that

facilitate efficient charge extraction.[3]

Organic Photovoltaics (OPVs): As electron-donating units in donor-acceptor type polymers

and small molecules.
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Chemosensors: The fluorescent properties of its derivatives can be modulated by the

presence of specific analytes, enabling their use in sensing applications.[3]

The cyano group can be further functionalized or can act as an electron-accepting unit to tune

the electronic properties of the final material. For instance, it can be a precursor for the

synthesis of molecules with aggregation-induced emission (AIE) or thermally activated delayed

fluorescence (TADF) properties.[7]

Safety and Handling
As with any chemical, proper safety precautions must be observed when handling 4-
(diphenylamino)benzonitrile.

Hazard Identification
Based on available safety data sheets, 4-(diphenylamino)benzonitrile is associated with the

following hazards:

GHS Pictogram: GHS07 (Exclamation mark)

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Recommended Handling Procedures
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Personal Protective Equipment (PPE)
- Nitrile gloves

- Safety glasses with side shields
- Lab coat

Engineering Controls
- Use in a well-ventilated area

- Preferably within a chemical fume hood

Storage
- Store in a tightly sealed container

- Keep in a cool, dry place away from incompatible materials

Disposal
- Dispose of in accordance with local, state, and federal regulations

- Do not dispose of down the drain

Click to download full resolution via product page

Caption: Best practices for handling 4-(diphenylamino)benzonitrile.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including nitrile gloves,

safety glasses with side shields, and a lab coat.

Engineering Controls: Handle the compound in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation of dust or vapors.

First Aid:

If on skin: Wash with plenty of soap and water.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

If swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.

If inhaled: Remove person to fresh air and keep comfortable for breathing.
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Spill Management: In case of a spill, avoid generating dust. Carefully sweep up the solid

material and place it in a sealed container for disposal. Clean the spill area thoroughly.

Conclusion
4-(Diphenylamino)benzonitrile is a valuable and versatile chemical intermediate with

significant potential in the development of next-generation organic electronic materials. A

thorough understanding of its chemical properties, synthesis, and handling is paramount for its

effective and safe utilization in a research and development setting. The methodologies and

data presented in this guide are intended to provide a solid foundation for scientists and

researchers working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Foundational & Exploratory

Check Availability & Pricing
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